Cas no 738-70-5 (trimethoprim)

• Product name: trimethoprim
• CAS No: 738-70-5
• MF: C₁₄H₁₈N₄O₃
• MW: 290.32
• MDL: MFCD00036761
• CID: 39739
• PubChem ID: 5578

trimethoprim Chemical and Physical Properties

Names and Identifiers

• trimethoprim
• 2,4-DIAMINO-5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDE
• 2,4-DIAMINO-5-(3',4',5'-TRIMETHOXYBENZYL)PYRIMIDINE
• 2,4-DIAMINO-5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDINE
• 5-(3,4,5-trimethoxybenzyl)-2,4-diaminopyrimidine
• 5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDINE-2,4-DIYLAMINE
• 5-((3,4,5-trimethoxyphenyl)methyl)-2,4-pyrimidinediamine
• abaprim
• TMP
• 2,4-diamino-5-(3,4,5-trimethoxybenzyl)-pyrimidin
• 2,4-Pyrimidinediamine, 5-[(3,4,5-trimethoxyphenyl)methyl]-
• 5-((3,4,5-trimethoxyphenyl)-methyl)-4-pyrimidinediamine
• 5-(3,4,5-Trimethoxybenzyl)-2,4-pyrimidinediamine
• Bactramin
• BW 56-72
• component of Bactrim
• Instalac
• 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diamine
• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• TRIMETHOPRIM CRYSTALLINE
• Monotrim
• Monotrimin
• Proloprim
• Syraprim
• Trimopan
• Trimpex
• Triprim
• NSC 106568
• 甲氧苄啶

• MDL： MFCD00036761
• Inchi： 1S/C14H18N4O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15/h5-7H,4H2,1-3H3,(H4,15,16,17,18)
• InChI Key： IEDVJHCEMCRBQM-UHFFFAOYSA-N
• SMILES： NC1=NC=C(CC2=CC(OC)=C(OC)C(OC)=C2)C(N)=N1

Computed Properties

• Exact Mass: 290.13789g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 290.13789g/mol
• Monoisotopic Mass: 290.13789g/mol
• Topological Polar Surface Area: 106Ų
• Heavy Atom Count: 21
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Molecular Weight: 290.32
• Surface Charge: 0

Experimental Properties

• Odor: Odorless
• Stability Shelf Life: The solubility of trimethoprim in aqueous solns is partially dependent on the pH of the soln. Trimethoprim is a weak base, & its solubility is lower in solns with a more alkaline pH.
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxide/.
• Dissociation Constants: pKa= 7.12 (conjugate acid)
• Taste: Bitter
• Color/Form: Powder
• Density: 1.1648 (rough estimate)
• Melting Point: 199.0 to 205.0 deg-C
• Boiling Point: 432.41°C (rough estimate)
• Flash Point: 271.9 oC
• Refractive Index: 1.6000 (estimate)
• Solubility: DMSO: soluble
• Water Partition Coefficient: <0.1 g/100 mL at 24 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids.
• PSA: 105.51000
• LogP: 2.42000
• Odor: Odorless
• Solubility: It is very slightly soluble in water, slightly soluble in ethanol and copper acrylate, slightly soluble in chloroform, and easily soluble in acid.
• Merck: 9709
• pka: 6.6(at 25℃)

trimethoprim Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S45
• FLUKA BRAND F CODES：8-10-21
• RTECS：UV8225000
• Hazardous Material Identification：
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in mice: 7000 mg/kg (Yamamoto)
• Packing Group：III
• Packing Group：III
• Storage Condition：2-8°C
• Safety Term：6.1(b)
• Risk Phrases：R25

trimethoprim Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on trimethoprim

Trimethoprim (CAS No. 738-70-5): A Comprehensive Overview of Its Properties, Applications, and Modern Relevance

Trimethoprim (CAS No. 738-70-5) is a well-known antibacterial agent belonging to the class of dihydrofolate reductase inhibitors. Its chemical structure and mechanism of action have made it a staple in both human and veterinary medicine. With the rise of antibiotic resistance and the increasing demand for effective antimicrobial therapies, Trimethoprim remains a critical subject of research and clinical use. This article delves into its properties, applications, and relevance in today's healthcare landscape.

The chemical name for Trimethoprim is 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine, and its molecular formula is C₁₄H₁₈N₄O₃. It is a white to off-white crystalline powder with a molecular weight of 290.32 g/mol. The compound is sparingly soluble in water but dissolves well in organic solvents like methanol and dimethyl sulfoxide (DMSO). Its CAS registry number (738-70-5) is a unique identifier widely used in chemical databases and regulatory documentation.

One of the most common questions about Trimethoprim is its mechanism of action. The drug works by inhibiting the enzyme dihydrofolate reductase (DHFR), which is essential for bacterial DNA synthesis. By blocking this enzyme, Trimethoprim disrupts the production of tetrahydrofolate, a key component in nucleotide synthesis. This selective inhibition makes it highly effective against a broad spectrum of Gram-positive and Gram-negative bacteria. Its synergy with sulfonamides (e.g., co-trimoxazole) further enhances its antibacterial efficacy, making it a popular choice for treating urinary tract infections (UTIs), respiratory infections, and other bacterial ailments.

In recent years, the topic of antibiotic resistance has dominated discussions in microbiology and pharmacology. Trimethoprim is no exception, as resistance mechanisms—such as mutations in the DHFR gene or plasmid-mediated resistance—have been reported. Researchers are actively exploring ways to combat this issue, including the development of novel DHFR inhibitors and combination therapies. This aligns with the growing public interest in sustainable antibiotic use and alternative treatment strategies.

Beyond human medicine, Trimethoprim is also widely used in veterinary applications. Its efficacy against common pathogens in livestock and pets has made it a valuable tool in animal health. However, the rise of antimicrobial resistance in veterinary medicine has prompted stricter regulations and guidelines for its use. This reflects broader concerns about One Health—the interconnectedness of human, animal, and environmental health—a hot topic in contemporary scientific discourse.

The pharmaceutical industry continues to investigate Trimethoprim's potential in new formulations and delivery systems. For instance, researchers are studying its incorporation into nanoparticle-based drug delivery systems to enhance bioavailability and reduce side effects. Such innovations are particularly relevant given the increasing demand for precision medicine and targeted therapies.

From a regulatory standpoint, Trimethoprim is approved by major health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Its inclusion in the World Health Organization's (WHO) List of Essential Medicines underscores its importance in global healthcare. However, its use is subject to regional guidelines, especially concerning over-the-counter availability and prescription requirements.

Environmental concerns related to pharmaceutical pollution have also brought Trimethoprim into focus. Studies have detected traces of the drug in water bodies, raising questions about its ecological impact and biodegradability. This has spurred research into advanced wastewater treatment technologies and green chemistry approaches to mitigate its environmental footprint.

In summary, Trimethoprim (CAS No. 738-70-5) is a versatile and indispensable antibacterial agent with a rich history and ongoing relevance. Its role in addressing infectious diseases, coupled with the challenges of antibiotic resistance and environmental sustainability, ensures its place in both scientific research and public health discussions. As the medical community continues to innovate, Trimethoprim will likely remain a key player in the fight against bacterial infections.